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Compound of Interest

2-(2,4-Dichlorobenzyl)-1H-
Compound Name: o
benzo[d]imidazole

CAS No.: 154660-96-5

Cat. No.: B127031

Get Quote

. Atomic Mass Total Mass

Element Symbol Quantity

(amu) (amu)
Carbon C 14 12.011[1][2] 168.154
Hydrogen H 10 1.008][3][4] 10.080
Chlorine Cl 2 35.453[5] 70.906
Nitrogen N 2 14.007[2][6][7] 28.014
Total 277.154

The calculation for the molecular weight is as follows:
(14 x 12.011) + (10 x 1.008) + (2 x 35.453) + (2 x 14.007) = 277.154 amu

Therefore, the molecular weight of C14H10CI2N2 is 277.154 g/mol .
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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